3-(4-Methylpiperazin-1-yl)aniline

Specification

• CAS No.: 148546-99-0
• Molecular Formula: C11H17N3
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 3-(4-methylpiperazin-1-yl)aniline
• Standard InChI: InChI=1S/C11H17N3/c1-13-5-7-14(8-6-13)11-4-2-3-10(12)9-11/h2-4,9H,5-8,12H2,1H3
• Standard InChI Key: RJGHJWKQCJAJEP-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC=CC(=C2)N
• Canonical SMILES: CN1CCN(CC1)C2=CC=CC(=C2)N

Introduction

3-(4-Methylpiperazin-1-yl)aniline is a chemical compound with the CAS number 148546-99-0. It is primarily used in laboratory settings as a chemical intermediate. The compound is classified as hazardous under the Hazardous Products Regulations (SOR/2015-17) due to its potential to cause harm if ingested, inhaled, or if it comes into contact with skin or eyes.

Hazard and Safety Information

3-(4-Methylpiperazin-1-yl)aniline poses several health hazards:

• Acute Toxicity: Classified under Category 4 for oral, dermal, and inhalation toxicity, indicating moderate toxicity.

• Skin and Eye Irritation: Causes severe skin burns and eye damage.

• Respiratory Irritation: May cause respiratory irritation if inhaled.

Safety Precautions

• Handling: Wear protective gloves, safety glasses, and a face mask.

• Storage: Store in a well-ventilated area, away from incompatible substances.

• Emergency Procedures: In case of exposure, flush affected areas with water and seek medical attention if necessary.

Applications and Research

While specific applications of 3-(4-Methylpiperazin-1-yl)aniline are not extensively documented, compounds with similar structures are explored in pharmaceutical research. For instance, derivatives of piperazine-aniline compounds are investigated for their potential as selective antagonists for serotonin receptors, which could have implications in neurological treatments.

Market and Availability

3-(4-Methylpiperazin-1-yl)aniline is available from various suppliers, including Fisher Scientific and Matrix Scientific, with purity levels typically above 95%. Market reports indicate its relevance in Southeast Asia, highlighting its importance in regional chemical markets.